
Technical Guide: Safety and Handling of 5-
Chloro-4-iodo-2-methoxypyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
5-Chloro-4-iodo-2-

methoxypyridine

CAS No.: 1227602-85-8

Cat. No.: B3033864

Get Quote

Executive Summary
This guide details the technical specifications, safety protocols, and handling procedures for 5-
Chloro-4-iodo-2-methoxypyridine (CAS: 1227602-85-8). As a halogenated heterocyclic

building block, this compound is critical in medicinal chemistry for site-selective cross-coupling

reactions. Its unique reactivity profile—driven by the lability of the C-I bond relative to the C-Cl

bond—requires precise environmental controls to maintain reagent integrity and ensure

operator safety.

Chemical Profile & Physical Properties[1][2][3][4]
5-Chloro-4-iodo-2-methoxypyridine is a tri-substituted pyridine derivative. Its utility lies in the

orthogonal reactivity of its halogen substituents: the iodine at the C4 position undergoes

oxidative addition with transition metals (e.g., Pd, Cu) significantly faster than the chlorine at

C5, enabling sequential functionalization.

Table 1: Physicochemical Specifications
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Property Specification

CAS Number 1227602-85-8

Molecular Formula C₆H₅ClINO

Molecular Weight 269.47 g/mol

Physical State Solid (Powder/Crystalline)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water.

Reactivity Hotspots
C4-Iodo (High), C5-Chloro (Moderate), Methoxy

(Stable)

Storage Requirement -20°C, Inert Atmosphere (Ar/N₂), Light Protected

Hazard Identification & Risk Assessment
This compound is classified as a hazardous substance.[1][2] The primary risks stem from its

potential as an irritant and the toxic decomposition products released upon thermal or

photolytic degradation.

GHS Classification (HCS 2012 / CLP)
Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

STOT - Single Exposure (Category 3): May cause respiratory irritation.[3]

Specific Chemical Hazards[4][7][8]
Photolytic Deiodination: The C-I bond is photosensitive. Exposure to UV or ambient light can

lead to homolytic cleavage, releasing iodine radicals (

) and degrading the reagent purity.
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Thermal Decomposition: In a fire scenario, this compound emits toxic fumes including

Hydrogen Chloride (HCl), Hydrogen Iodide (HI), and Nitrogen Oxides (NOx).

Sensitization Potential: Halogenated pyridines are known sensitizers. While specific data for

this analog is limited, it should be treated as a potential skin sensitizer by default.

Engineering Controls & Personal Protective
Equipment (PPE)
Engineering Controls

Primary Containment: All open handling (weighing, transfer) must occur within a certified

chemical fume hood operating at a face velocity of 0.5 m/s (100 fpm).

Inert Atmosphere: For long-term storage or reaction setup, use a glovebox or Schlenk line to

maintain an Argon or Nitrogen environment.

PPE Selection Protocol
The selection of gloves is critical due to the permeation potential of halogenated heterocycles

in organic solvents.

Table 2: PPE Matrix
Component Recommendation Rationale

Hand Protection (Dry) Double Nitrile (0.11 mm min) Sufficient for solid handling.

Hand Protection (Solution) Silver Shield® / Laminate

Halogenated pyridines in

DCM/DMF can permeate nitrile

rapidly.

Eye Protection Chemical Safety Goggles

Prevent particulate or splash

entry; safety glasses are

insufficient for powders.

Respiratory N95 (if outside hood)

Only required if engineering

controls fail or during spill

cleanup.
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Operational Handling Protocols
Storage and Stability
Protocol:

Upon receipt, inspect the container for seal integrity.

Store immediately in a freezer at -20°C.

Ensure the container is amber glass or wrapped in aluminum foil to prevent photolysis.

Self-Validation: Check the color before use. Pure compound is typically off-white to pale

yellow. A darkening to brown/purple indicates free iodine release and significant

decomposition.

Weighing and Transfer
Objective: Minimize static charge and moisture exposure.

Equip the fume hood with an ionizing bar if available to neutralize static on the powder.

Allow the container to warm to room temperature before opening to prevent condensation,

which accelerates hydrolysis.

Use distinct spatulas (PTFE coated recommended) to avoid metal leaching or cross-

contamination.

Reaction Setup (Cross-Coupling Context)
Because this reagent is often used in Palladium-catalyzed reactions, oxygen exclusion is

paramount not just for the catalyst, but to prevent oxidative degradation of the pyridine ring

during the reaction.

Workflow Visualization:
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Critical Control Points
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Figure 1: Safe handling workflow for 5-Chloro-4-iodo-2-methoxypyridine, emphasizing the

critical equilibration step to prevent moisture ingress.

Emergency Response
Spill Cleanup
Decision Logic:

Isolate: Evacuate the immediate area.

Assess: If the spill is < 1g, treat locally. If > 1g or outside a hood, activate lab emergency

protocols.

Neutralize: Do not use water. Adsorb with vermiculite or sand.

Decontaminate: Wash the surface with a dilute sodium thiosulfate solution (to reduce any

free iodine) followed by soap and water.

Fire Fighting
Media: Dry chemical, CO₂, or alcohol-resistant foam.

Warning: Firefighters must wear SCBA. The thermal decomposition of the C-Cl and C-I

bonds produces corrosive acid gases (HCl, HI).

Synthesis Logic & Selectivity (Scientific Context)
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Understanding the reactivity hierarchy is essential for experimental design. The C4-Iodo

position is the "softest" electrophile, making it the primary site for oxidative addition.

5-Chloro-4-iodo-2-methoxypyridine
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Figure 2: Reactivity hierarchy demonstrating the site-selective potential of the molecule in

catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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